Cas no 126882-76-6 (3-Henicosyl-5-methoxyphenol)

3-Henicosyl-5-methoxyphenol structure
3-Henicosyl-5-methoxyphenol structure
Product Name:3-Henicosyl-5-methoxyphenol
CAS No:126882-76-6
MF:C28H50O2
MW:418.695409297943
CID:98063
PubChem ID:15071191
Update Time:2025-04-18

3-Henicosyl-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 3-Henicosyl-5-methoxyphenol
    • 3-Methoxy-5-heneicosylphenol
    • Phenol,3-heneicosyl-5-methoxy-
    • 3H-cyclopent<e>azulene
    • 5-Heneicosylresorcinol 3-O-methyl ether
    • [ "5-Heneicosylresorcinol 3-O-methyl ether" ]
    • 3-Methoxy-5-heneicosylphel
    • FS-10281
    • AKOS015909718
    • 126882-76-6
    • Phenol, 3-heneicosyl-5-methoxy-
    • Inchi: 1S/C28H50O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-26-23-27(29)25-28(24-26)30-2/h23-25,29H,3-22H2,1-2H3
    • InChI Key: AOJHEUTVUIWPNX-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(=CC(=C1)CCCCCCCCCCCCCCCCCCCCC)O

Computed Properties

  • Exact Mass: 418.38100
  • Monoisotopic Mass: 418.381080833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 21
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.6
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 532.8±30.0 °C at 760 mmHg
  • Flash Point: 170.7±9.5 °C
  • PSA: 29.46000
  • LogP: 9.37510
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-Henicosyl-5-methoxyphenol Security Information

3-Henicosyl-5-methoxyphenol Customs Data

  • HS CODE:2909500000
  • Customs Data:

    China Customs Code:

    2909500000

    Overview:

    2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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